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4-(Dimethoxymethyl)-2-

methoxypyrimidine

Cat. No.: B1357983 Get Quote

An In-depth Technical Guide to 4-
(Dimethoxymethyl)-2-methoxypyrimidine
For Researchers, Scientists, and Drug Development Professionals

Introduction
4-(Dimethoxymethyl)-2-methoxypyrimidine is a heterocyclic organic compound belonging to

the pyrimidine family. Pyrimidine derivatives are of significant interest in medicinal chemistry

and drug development due to their diverse pharmacological activities, including but not limited

to, anticancer, antiviral, and antimicrobial properties. This technical guide provides a

comprehensive overview of the chemical structure, IUPAC name, physical and chemical

properties, a putative synthesis protocol, and a discussion of the potential biological

significance of 4-(Dimethoxymethyl)-2-methoxypyrimidine. The information is curated for

researchers, scientists, and professionals involved in drug discovery and development.

Chemical Structure and IUPAC Name
The chemical structure and IUPAC name are fundamental for the identification and

characterization of a chemical compound.

IUPAC Name: 4-(dimethoxymethyl)-2-methoxypyrimidine[1]
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Chemical Structure Visualization:
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2,4-Dichloropyrimidine

2-Chloro-4-formylpyrimidine

Formylation (e.g., Vilsmeier-Haack)

2-Methoxy-4-formylpyrimidine

Methoxylation (Sodium methoxide)

4-(Dimethoxymethyl)-2-methoxypyrimidine

Acetalization (Methanol, acid catalyst)

Compound Synthesis & Purification

In Vitro Cytotoxicity Screening (e.g., MTT Assay)

Identification of Lead Compound

Mechanism of Action Studies (e.g., Kinase Assays, Cell Cycle Analysis) In Vivo Efficacy Studies (Animal Models)

Signaling Pathway Analysis (e.g., Western Blot)
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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